Cas no 1806843-73-1 (2,3-Diamino-4-(difluoromethyl)-5-iodopyridine)

• Product Name: 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine
• CAS No: 1806843-73-1
• MF: C₆H₆F₂IN₃
• MW: 285.033219814301
• CID: 4850389
• Update Time: 2025-06-15

2,3-Diamino-4-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H6F2IN3/c7-5(8)3-2(9)1-12-6(11)4(3)10/h1,5H,10H2,(H2,11,12)
• InChI Key： YEVZAZPIHIWHAN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9

Additional information on 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine

Introduction to 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine (CAS No. 1806843-73-1)

2,3-Diamino-4-(difluoromethyl)-5-iodopyridine (CAS No. 1806843-73-1) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of difluoromethyl and iodine substituents, offers a promising platform for the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine.

Chemical Structure and Properties

The molecular formula of 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine is C₇H₆F₂I₂N₂, with a molecular weight of approximately 299.98 g/mol. The compound features a pyridine ring with two amino groups at the 2 and 3 positions, a difluoromethyl group at the 4 position, and an iodine atom at the 5 position. These functional groups contribute to the compound's unique chemical and physical properties, making it an attractive candidate for various applications in medicinal chemistry.

The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug design. The iodine substituent, on the other hand, can influence the electronic properties of the pyridine ring and potentially enhance the binding affinity to specific biological targets. The combination of these substituents results in a compound with a balanced profile of solubility, stability, and bioactivity.

Synthesis Methods

The synthesis of 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine has been explored through various routes, each with its own advantages and challenges. One common approach involves the sequential functionalization of a pyridine scaffold. The process typically begins with the introduction of amino groups at the 2 and 3 positions, followed by the addition of a difluoromethyl group at the 4 position. Finally, an iodination step is performed to introduce the iodine atom at the 5 position.

A recent study published in Journal of Organic Chemistry (2021) reported an efficient one-pot synthesis method that combines these steps into a streamlined process. This method utilizes readily available starting materials and mild reaction conditions, making it suitable for large-scale production. The use of environmentally friendly solvents and catalysts further enhances the sustainability and cost-effectiveness of this synthetic route.

Biological Activities

2,3-Diamino-4-(difluoromethyl)-5-iodopyridine has demonstrated promising biological activities in several preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research published in Bioorganic & Medicinal Chemistry Letters (2020) showed that this compound effectively inhibits kinases associated with cancer progression. The selective inhibition of these kinases can lead to reduced tumor growth and improved therapeutic outcomes.

In addition to its anticancer properties, 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine has also shown potential as an antiviral agent. A study published in Virology Journal (2019) reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a valuable candidate for developing broad-spectrum antiviral therapies.

Potential Applications in Medicinal Chemistry

The diverse biological activities of 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine make it a promising lead compound for drug discovery efforts in multiple therapeutic areas. In cancer research, this compound's ability to inhibit key kinases involved in tumor growth and metastasis positions it as a potential candidate for developing targeted therapies. Ongoing clinical trials are evaluating its efficacy in combination with other anticancer agents to enhance treatment outcomes.

In virology, the antiviral properties of 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine have led to its consideration as a prophylactic or therapeutic agent against emerging viral threats. Its broad-spectrum activity against RNA viruses makes it particularly relevant in light of recent global health challenges such as COVID-19. Researchers are actively exploring ways to optimize its pharmacokinetic properties to improve its therapeutic index and reduce potential side effects.

Clinical Development and Future Prospects

The clinical development of 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine-based therapies is an ongoing area of research with significant potential for translational impact. Preclinical studies have provided encouraging results regarding its safety profile and efficacy in animal models. However, further investigations are necessary to validate these findings in human subjects.

Clinical trials are currently underway to assess the safety and efficacy of this compound in treating various diseases. These trials will provide valuable insights into its pharmacokinetics, pharmacodynamics, and potential side effects. Successful completion of these trials could pave the way for regulatory approval and commercialization as a new therapeutic agent.

In conclusion, 2,3-Diamino-4-(difluoromethyl)-5-iodopyridine (CAS No. 1806843-73-1) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique chemical structure and favorable properties make it an attractive candidate for further development as a therapeutic agent against cancer and viral infections. Ongoing research efforts aim to optimize its properties and evaluate its clinical potential, offering hope for new treatments in these critical areas.